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Compound of Interest

Compound Name: H-Glu(OEt)-OEt.HCI

Cat. No.: B555041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for H-Glu(OEt)-OEt.HCI (L-Glutamic acid diethyl ester hydrochloride). The
information is compiled from various safety data sheets and chemical suppliers to ensure a
thorough understanding of the potential hazards and the necessary measures to mitigate them.

Chemical Identification and Physical Properties

H-Glu(OEt)-OEt.HCI is a derivative of L-glutamic acid and is commonly used in pharmaceutical
and biochemical research.[1][2][3] A clear understanding of its physical and chemical properties
is the first step in safe handling.
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Property Value Reference
) L-Glutamic acid a,y diethyl

Chemical Name ] [4]
ester hydrochloride salt
H-Glu(OEt)-OEt HCI, L-

Synonyms Glutamic acid diethyl ester [4]
hydrochloride

CAS Number 1118-89-4 [1]

Molecular Formula C9H18CINO4 [4]

Molecular Weight 239.7 g/mol [5]
White to off-white

Appearance powder/microcrystalline [6]
powder

Melting Point 108-110 °C (lit.) [1]

Boiling Point 262 °C at 760 mmHg [1]

Flash Point 86.3 °C [1]

Density 1.08 g/cm? [1]

Vapor Pressure

0.0112 mmHg at 25°C

[1]

Hazard Identification and GHS Classification

The hazard classification for H-Glu(OEt)-OEt.HCI can be inconsistent across suppliers. While

some sources indicate no known hazards, others classify it as hazardous to the aquatic

environment.[4] It is crucial to handle the substance with care, assuming it may pose certain

risks.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Hazardous to the

aguatic environment, R ] H400: Very toxic to
mdoi truong Warning o

short-term (Acute) - aquatic life

Category 1
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Note: The GHS pictograms and statements are based on available data. A comprehensive risk
assessment should be conducted prior to handling.

Toxicological Information

Limited toxicological data is available for H-Glu(OEt)-OEt.HCI. The known acute toxicity data is
summarized below.

Route of . Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Detalils of

toxic effects
LD50 (Lethal

Intraperitonea  Rodent - not reported
dose, 50 >2 g/kg [1]
) I mouse other than
percent kill)
lethal dose
value

Precautionary Measures and Personal Protective
Equipment (PPE)

Adherence to precautionary statements and the use of appropriate personal protective
equipment are essential to minimize exposure and ensure safety.

Category Precautionary Statement
Prevention P273: Avoid release to the environment.
Response P391.: Collect spillage.

) P501: Dispose of contents/container to an
Disposal _ _ N
appropriate treatment and disposal facility.
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Personal Protective Equipment Recommendation

Weatr tightly fitting safety goggles with side-

Eye/Face Protection ) ]
shields or a face shield.

Wear impervious clothing, such as a lab coat or

Skin Protection ) ) )
a full suit, and chemical-resistant gloves.

If dusts are generated, use a dust respirator
) ) (e.g., N95 or P1 filter). In case of inadequate
Respiratory Protection o ) ]
ventilation, a self-contained breathing apparatus

should be used to avoid inhalation.

Hand Protection Wear chemical-resistant gloves.

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Move the victim into fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.

Eye Contact
Consult a doctor.

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Seek medical

attention.

Handling and Storage

Proper handling and storage procedures are necessary to maintain the integrity of the chemical
and the safety of the laboratory environment.
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Aspect Procedure

Handle in a well-ventilated place. Avoid
Safe Handling formation of dust and aerosols. Avoid contact

with skin and eyes.

Store the container tightly closed in a dry, cool,

and well-ventilated place. Recommended

storage temperatures vary by supplier, with
Storage )

some suggesting room temperature and others

-20°C.[1][6][7] Always refer to the supplier's

specific instructions.

Spillage and Disposal

In the event of a spill, appropriate containment and disposal procedures must be followed.

Spill Size Procedure

Use appropriate tools to put the spilled solid in a

Small Spill ) ) ]
convenient waste disposal container.
Use a shovel to put the material into a
Large Spill convenient waste disposal container. Avoid
raising dust.
Dispose of contents and container in
Disposal accordance with local, regional, national, and

international regulations.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of H-Glu(OEt)-OEt.HCI are not
readily available in the public domain, a logical workflow for handling this chemical in a
research setting is essential. The following diagram illustrates a standard workflow from receipt

to disposal.
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Figure 1: Safety and Handling Workflow for H-Glu(OEt)-OEt.HCI

Click to download full resolution via product page

Caption: Safety and Handling Workflow for H-Glu(OEt)-OEt.HCI
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This guide is intended to provide comprehensive safety and handling information for H-
Glu(OEt)-OEt.HCI. It is imperative that all users of this chemical consult the most recent Safety
Data Sheet provided by their supplier and adhere to all institutional and regulatory safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of H-Glu(OEt)-
OEt.HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b55504 1#h-glu-oet-oet-hcl-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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